3-amino-1-[(E)-[1-(furan-2-yl)ethylidene]amino]thiourea

• IUPAC Name: 1-amino-3-[(E)-1-(furan-2-yl)ethylideneamino]thiourea
• InChI: InChI=1S/C7H10N4OS/c1-5(6-3-2-4-12-6)10-11-7(13)9-8/h2-4H,8H2,1H3,(H2,9,11,13)/b10-5+
• InChI Key: RBNXAFXYKLJKMB-BJMVGYQFSA-N
• Canonical SMILES: CC(=NNC(=S)NN)C1=CC=CO1
• Isomeric SMILES: C/C(=N\NC(=S)NN)/C1=CC=CO1
• Molecular Formula: C7H10N4OS
• Molecular Weight: 198.25 g/mol
• CAS No.: 866152-63-8

Description

3-amino-1-[(E)-[1-(furan-2-yl)ethylidene]amino]thiourea is a chemical compound with the CAS Number: 866152-63-8. It has a molecular weight of 198.25 and its IUPAC name is N’'-[(E)-1-(2-furyl)ethylidene]thiocarbonohydrazide. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10N4OS/c1-5(6-3-2-4-12-6)10-11-7(13)9-8/h2-4,10H,1,8H2,(H2,9,11,13). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, the connectivity between these atoms, and the tautomeric forms.

Physical and Chemical Properties Analysis

The compound is solid in physical form. Its solubility in DMSO is unknown.

Scientific Research Applications

Thyroid Hormones and Genotoxicity

Ethylene-bis-dithiocarbamate (EBDC) fungicides, which metabolize to ethylene thiourea (ETU), have been associated with changes in thyroid hormones and cytogenetic outcomes in exposed populations. A study by Steenland et al. (1997) found increased thyroid-stimulating hormone (TSH) levels and genotoxic effects, such as sister chromatid exchange and chromosome translocations, in workers exposed to EBDC without protective equipment, suggesting that EBDCs might affect thyroid gland function and lymphocyte genome integrity (Steenland et al., 1997).

Occupational Allergies and Dermatitis

Occupational exposure to thiourea compounds, including ETU, has been linked to allergic contact dermatitis. Bruze and Fregert (1983) and Kanerva et al. (1994) reported cases of allergic reactions and dermatitis associated with exposure to ETU and related thiourea compounds in various industrial settings, indicating the allergenic potential of these substances (Bruze & Fregert, 1983); (Kanerva et al., 1994).

Neurotoxicity and Environmental Health

Research has also explored the potential neurotoxic effects of EBDCs and their metabolites like ETU. Debbarh et al. (2002) discussed the neurotoxic potential of EBDCs, emphasizing the need for further studies on their long-term effects, particularly in occupational or accidental exposures (Debbarh et al., 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H312, and H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.